16-Deacetylfusidic Acid γ-Lactone
16-Deacetylfusidic Acid γ-Lactone
Brand Name:
Vulcanchem
CAS No.:
4701-54-6
VCID:
VC0108503
InChI:
InChI=1S/C29H44O4/c1-16(2)8-7-9-18-24-20-14-22(31)25-27(4)12-11-21(30)17(3)19(27)10-13-28(25,5)29(20,6)15-23(24)33-26(18)32/h8,17,19-23,25,30-31H,7,9-15H2,1-6H3/t17-,19?,20-,21+,22+,23-,25-,27-,28-,29-/m0/s1
SMILES:
CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C
Molecular Formula:
C₂₉H₄₄O₄
Molecular Weight:
456.7 g/mol
16-Deacetylfusidic Acid γ-Lactone
CAS No.: 4701-54-6
Reference Standards
VCID: VC0108503
Molecular Formula: C₂₉H₄₄O₄
Molecular Weight: 456.7 g/mol
CAS No. | 4701-54-6 |
---|---|
Product Name | 16-Deacetylfusidic Acid γ-Lactone |
Molecular Formula | C₂₉H₄₄O₄ |
Molecular Weight | 456.7 g/mol |
IUPAC Name | (1S,2S,4S,9R,11R,12S,13S,16R,17S)-11,16-dihydroxy-1,2,13,17-tetramethyl-7-(4-methylpent-3-enyl)-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-7-en-6-one |
Standard InChI | InChI=1S/C29H44O4/c1-16(2)8-7-9-18-24-20-14-22(31)25-27(4)12-11-21(30)17(3)19(27)10-13-28(25,5)29(20,6)15-23(24)33-26(18)32/h8,17,19-23,25,30-31H,7,9-15H2,1-6H3/t17-,19?,20-,21+,22+,23-,25-,27-,28-,29-/m0/s1 |
Standard InChIKey | WESBIDUQKXCXGS-XEVGSQSQSA-N |
Isomeric SMILES | C[C@@H]1[C@@H](CC[C@]2(C1CC[C@]3([C@H]2[C@@H](C[C@@H]4[C@@]3(C[C@H]5C4=C(C(=O)O5)CCC=C(C)C)C)O)C)C)O |
SMILES | CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C |
Canonical SMILES | CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C |
Synonyms | 29-Nor-8α,9β,13α,14β-dammara-17(20),24-dien-21-oic Acid, 3α,11α,16β-trihydroxy-γ-Lactone; 16-Deacetylfusidic Acid γ-Lactone; Sodium Fusidate Impurity K |
PubChem Compound | 12110531 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume